Cas no 1218789-66-2 (3-Butoxy-5-(methoxycarbonyl)phenylboronic acid, pinacol ester)

• Product Name: 3-Butoxy-5-(methoxycarbonyl)phenylboronic acid, pinacol ester
• CAS No: 1218789-66-2
• MF: C₁₈H₂₇BO₅
• MW: 334.214986085892
• MDL: MFCD12546598
• CID: 827719
• PubChem ID: 46739693
• Update Time: 2025-04-19

3-Butoxy-5-(methoxycarbonyl)phenylboronic acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

• Methyl 3-butoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
• 3-Butoxy-5-(methoxycarbonyl)phenylboronic acid, pinacol ester
• DTXSID10675283
• 3-Butoxy-5-(methoxycarbonyl)phenylboronic acid,pinacol ester
• AKOS016004632
• DB-366348
• Benzoic acid, 3-butoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, methyl ester
• BS-21121
• 3-Butoxy-5-(methoxycarbonyl)phenylboronic acid pinacol ester
• CS-0174370
• 1218789-66-2
• MFCD12546598
• Methyl3-butoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate

• MDL： MFCD12546598
• Inchi： 1S/C18H27BO5/c1-7-8-9-22-15-11-13(16(20)21-6)10-14(12-15)19-23-17(2,3)18(4,5)24-19/h10-12H,7-9H2,1-6H3
• InChI Key： YVQOJFRMGGKLDD-UHFFFAOYSA-N
• SMILES： O1B(C2C=C(C(=O)OC)C=C(C=2)OCCCC)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 334.19500
• Monoisotopic Mass: 334.1951541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54Ų

Experimental Properties

• PSA: 53.99000
• LogP: 2.95130

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters